Cas no 82628-89-5 (4-Aminophlorizin)
4-Aminophlorizin structure
Product Name:4-Aminophlorizin
CAS No:82628-89-5
MF:C21H25NO9
MW:435.424506902695
CID:826842
PubChem ID:46780350
Update Time:2025-04-19
4-Aminophlorizin Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminophlorizin
- 3-(4-aminophenyl)-1-[2,4-dihydroxy-6-[(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]propan-1-one
- 82628-89-5
- AKOS030254287
- 2-[3-(4-Aminophenyl)propanoyl]-3,5-dihydroxyphenyl beta-D-threo-hexopyranoside
- DTXSID70675603
-
- Inchi： 1S/C21H25NO9/c22-11-4-1-10(2-5-11)3-6-13(25)17-14(26)7-12(24)8-15(17)30-21-20(29)19(28)18(27)16(9-23)31-21/h1-2,4-5,7-8,16,18-21,23-24,26-29H,3,6,9,22H2/t16?,18-,19+,20?,21-/m1/s1
- InChI Key： ZOUNSRHGQVWZJN-NFRVFMFJSA-N
- SMILES： O1[C@H](C([C@H]([C@@H](C1CO)O)O)O)OC1=CC(=CC(=C1C(CCC1C=CC(=CC=1)N)=O)O)O
Computed Properties
- Exact Mass: 435.15300
- Monoisotopic Mass: 435.15293138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 183Ų
Experimental Properties
- PSA: 182.93000
- LogP: 0.25540
4-Aminophlorizin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A627515-2mg |
4-Aminophlorizin |
82628-89-5 | 2mg |
$ 115.00 | 2023-04-19 | ||
| TRC | A627515-5mg |
4-Aminophlorizin |
82628-89-5 | 5mg |
$ 161.00 | 2023-04-19 | ||
| TRC | A627515-10mg |
4-Aminophlorizin |
82628-89-5 | 10mg |
$ 287.00 | 2023-04-19 | ||
| TRC | A627515-25mg |
4-Aminophlorizin |
82628-89-5 | 25mg |
$ 672.00 | 2023-04-19 | ||
| TRC | A627515-50mg |
4-Aminophlorizin |
82628-89-5 | 50mg |
$ 1206.00 | 2023-04-19 | ||
| Biosynth | MA17827-2 mg |
4-Aminophlorizin |
82628-89-5 | 2mg |
$144.38 | 2023-01-04 | ||
| Biosynth | MA17827-5 mg |
4-Aminophlorizin |
82628-89-5 | 5mg |
$262.45 | 2023-01-04 | ||
| Biosynth | MA17827-10 mg |
4-Aminophlorizin |
82628-89-5 | 10mg |
$477.10 | 2023-01-04 | ||
| Biosynth | MA17827-25 mg |
4-Aminophlorizin |
82628-89-5 | 25mg |
$867.75 | 2023-01-04 | ||
| Biosynth | MA17827-50 mg |
4-Aminophlorizin |
82628-89-5 | 50mg |
$1,577.00 | 2023-01-04 |
4-Aminophlorizin Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
82628-89-5 (4-Aminophlorizin) Related Products
- 20702-77-6(Neohesperidin dihydrochalcone)
- 7061-54-3(Phlorizin dihydrate)
- 4192-90-9(Trilobatin)
- 11075-15-3(1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)-)
- 26089-54-3(2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside)
- 60-81-1(Phlorizin)
- 18916-17-1(Naringin dihydrochalcone)
- 72520-92-4(Paeonolide)
- 21940-36-3(1-Propanone, 1-[4-(b-D-glucopyranosyloxy)-2,6-dihydroxyphenyl]-3-(3-hydroxy-4-methoxyphenyl)-)
- 4319-68-0(4'-Deoxyphlorizin)
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